Cas no 16268-58-9 (1,3,5-Triazine-2,4-diamine,N2,N4-dimethyl-6-(4-morpholinyl)-, hydrochloride (1:?))
16268-58-9 structure
Product Name:1,3,5-Triazine-2,4-diamine,N2,N4-dimethyl-6-(4-morpholinyl)-, hydrochloride (1:?)
CAS No:16268-58-9
MF:C9H17ClN6O
MW:260.723879575729
CID:142620
PubChem ID:204413
Update Time:2025-04-19
1,3,5-Triazine-2,4-diamine,N2,N4-dimethyl-6-(4-morpholinyl)-, hydrochloride (1:?) Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine-2,4-diamine,N2,N4-dimethyl-6-(4-morpholinyl)-, hydrochloride (1:?)
- 2-N,4-N-dimethyl-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine,hydrochloride
- 2,4-Bis(methylamino)-6-morpholino-s-triazine hydrochloride
- 16268-58-9
- s-Triazine, 2,4-bis(methylamino)-6-morpholino-, hydrochloride
- DTXSID60167426
- 1,3,5-Triazine-2,4-diamine, N,N'-bis(methyl)-6-morpholino-, hydrochloride
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- Inchi: 1S/C9H16N6O.ClH/c1-10-7-12-8(11-2)14-9(13-7)15-3-5-16-6-4-15;/h3-6H2,1-2H3,(H2,10,11,12,13,14);1H
- InChI Key: TXPBGKARNMHCDL-UHFFFAOYSA-N
- SMILES: Cl.O1CCN(C2N=C(NC)N=C(NC)N=2)CC1
Computed Properties
- Exact Mass: 260.11551
- Monoisotopic Mass: 260.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.2Ų
Experimental Properties
- Boiling Point: 431.9°C at 760 mmHg
- Flash Point: 215°C
- PSA: 75.2
1,3,5-Triazine-2,4-diamine,N2,N4-dimethyl-6-(4-morpholinyl)-, hydrochloride (1:?) Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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